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Compound of Interest

Compound Name: 2-Chloro-3-formylbenzoic acid

CAS No.: 1289106-07-5

Cat. No.: B1432105 Get Quote

Executive Summary
2-Chloro-3-formylbenzoic acid (CAS: 1289106-07-5) is a highly functionalized, sterically

congested aromatic scaffold used primarily in the synthesis of isoindolinone-based

pharmacophores and kinetic resolution substrates. Its structure—featuring a carboxylic acid

(C1), a chlorine atom (C2), and a formyl group (C3)—presents unique reactivity challenges.

The "sandwiched" chlorine atom creates significant steric hindrance, affecting both the

nucleophilic attack at the carbonyl centers and the rotational freedom of the substituents.

This guide outlines the operational standards for handling this compound, emphasizing the

prevention of autoxidation (CHO

COOH), moisture management, and the mitigation of sensitization risks associated with
halogenated benzaldehydes.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Property Specification

Chemical Name 2-Chloro-3-formylbenzoic acid

CAS Number 1289106-07-5

Molecular Formula C₈H₅ClO₃

Molecular Weight 184.58 g/mol

Appearance Off-white to pale yellow crystalline powder

Solubility
Soluble in DMSO, Methanol, DMF; sparingly

soluble in water

Key Structural Feature

1,2,3-Trisubstitution: The ortho-chloro

substituent sterically inhibits the adjacent

carboxylic acid and formyl groups, influencing

reaction kinetics and stability.[1]

Hazard Identification & Toxicology
While standard Safety Data Sheets (SDS) classify this compound as an irritant, the

combination of an aldehyde and a halogenated ring warrants elevated precautions regarding

sensitization and tissue damage.

GHS Classification[9]
Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory

irritation.

Toxicological Nuances
Sensitization Potential: Aldehydes are known haptens. They can react with skin proteins

(Schiff base formation) to induce immune responses. The presence of the electron-
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withdrawing chlorine atom may increase the electrophilicity of the formyl group, potentially

enhancing this risk compared to unsubstituted benzaldehydes.

Acidic Corrosivity: Although a weak acid, the pKa is lowered by the inductive effect of the

ortho-chlorine, making it more acidic (and potentially more damaging to mucous

membranes) than benzoic acid.

Engineering Controls & Personal Protective
Equipment (PPE)
Effective safety relies on a hierarchy of controls. The following diagram illustrates the barrier

defense strategy required for handling 2-chloro-3-formylbenzoic acid.

Hazard Source:
2-Chloro-3-formylbenzoic acid

(Dust/Vapor)

Level 1: Engineering Controls
(Fume Hood, Local Exhaust)

 Containment

Level 2: Administrative
(SOPs, Access Control)

 Residual Risk

Level 3: PPE
(Nitrile Gloves, Respirator, Goggles)

 Final Barrier

Protected Operator

 Safe Handling
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Figure 1: Hierarchy of controls emphasizing containment as the primary defense against

respiratory irritation.

Specific PPE Recommendations[9]
Hand Protection: Double-gloving is recommended. Use Nitrile gloves (minimum thickness

0.11 mm). The lipophilic nature of the chlorobenzene ring allows for potential permeation;

change gloves immediately upon splash contact.

Respiratory Protection: If handling >500mg outside a fume hood (not recommended), use a

P95 or P100 particulate respirator equipped with an organic vapor cartridge (due to potential

trace aldehyde volatility).

Eye Protection: Chemical splash goggles are mandatory. Face shields should be used during

scaling-up procedures involving vigorous stirring or heating.

Operational Handling & Storage
Storage Stability
The formyl group (CHO) is susceptible to autoxidation to the carboxylic acid (forming 2-

chloroisophthalic acid), especially in the presence of light and air.

Atmosphere: Store under Argon or Nitrogen.

Temperature:2–8°C.

Container: Amber glass vials with Teflon-lined caps to prevent light exposure and moisture

ingress.

Handling Protocol: Preventing Cross-Contamination
Weighing: Use an anti-static gun before weighing, as the crystalline powder can be static-

prone, leading to aerosolization.

Solvent Choice: Avoid protic solvents (methanol/ethanol) for long-term storage of solutions,

as hemiacetal formation is possible. Use anhydrous DMSO or DMF for stock solutions.
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Representative Synthesis Application: Isoindolinone
Formation
A primary application of 2-chloro-3-formylbenzoic acid is the synthesis of isoindolinones

(phthalimidines) via reductive amination-cyclization. The following protocol demonstrates the

safe utilization of this scaffold.

Mechanistic Logic
The reaction exploits the proximity of the formyl and carboxyl groups. However, the ortho-

chlorine introduces steric strain, often requiring higher temperatures or stronger reducing

agents compared to non-chlorinated analogs.

2-Chloro-3-formylbenzoic acid Intermediate:
Iminium/Schiff Base

 Condensation Product:
4-Chloro-isoindolin-1-one

 Reductive Cyclization

+ Primary Amine (R-NH2)
+ Dehydrating Agent

+ Reducing Agent
(NaBH4 / STAB)

Click to download full resolution via product page

Figure 2: Synthetic pathway for isoindolinone formation. The 2-chloro substituent remains

intact, providing a handle for further cross-coupling.

Step-by-Step Protocol
Setup: Flame-dry a 50 mL round-bottom flask and purge with Argon.

Dissolution: Dissolve 1.0 eq (e.g., 184 mg) of 2-chloro-3-formylbenzoic acid in anhydrous

Methanol (5 mL).

Amine Addition: Add 1.05 eq of the primary amine. Stir at room temperature for 1 hour.

Observation: The solution may turn yellow, indicating imine formation.

Cyclization/Reduction: Cool to 0°C. Add 1.5 eq of Sodium Triacetoxyborohydride (STAB).
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Safety Note: STAB evolves hydrogen gas. Ensure the reaction is vented through a

bubbler.

Workup: Quench with saturated NaHCO₃. The product (often precipitating) can be collected

via filtration.

Waste: The aqueous filtrate contains borate salts and organic residues; dispose of as

halogenated organic waste.

Emergency Response
In the event of accidental release, rapid neutralization is critical due to the compound's acidity

and aldehyde reactivity.

Scenario Immediate Action Neutralization/Cleanup

Skin Contact
Wash with soap and water for

15 min.

Do not use alcohol (enhances

absorption).

Eye Contact
Flush with water/saline for 15

min.[2]

Seek ophthalmologist

immediately (corrosive risk).

Spill (Solid) Evacuate area. Don PPE.[2]

Cover with weak base (Sodium

Carbonate) to neutralize

acidity, then sweep.

Inhalation Move to fresh air.[2]

If breathing is difficult,

administer oxygen (trained

personnel only).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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